Cas no 114819-07-7 (Heptanoic acid,2-amino-2-methyl-, (2R)-)

• Product Name: Heptanoic acid,2-amino-2-methyl-, (2R)-
• CAS No: 114819-07-7
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 130489
• PubChem ID: 13956154
• Update Time: 2025-04-19

Heptanoic acid,2-amino-2-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,2-amino-2-methyl-, (2R)-
• Heptanoic acid, 2-amino-2-methyl-, (2R)- (9CI)
• SCHEMBL22518917
• 114819-07-7
• (2R)-2-amino-2-methylheptanoic acid

• Inchi： 1S/C8H17NO2/c1-3-4-5-6-8(2,9)7(10)11/h3-6,9H2,1-2H3,(H,10,11)/t8-/m1/s1
• InChI Key： HENXVCQQPFPENU-MRVPVSSYSA-N
• SMILES： OC([C@@](C)(CCCCC)N)=O

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32